![molecular formula C20H25ClN4O2 B2935657 N-(3-chloro-4-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide CAS No. 1226429-18-0](/img/structure/B2935657.png)
N-(3-chloro-4-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
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Description
N-(3-chloro-4-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C20H25ClN4O2 and its molecular weight is 388.9. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
- Antimicrobial Agents: Certain pyrimidinones, oxazinones, and their derivatives, synthesized using related compounds, have shown significant antimicrobial and antifungal activities. These compounds are comparable in their efficacy to established drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Cancer Research
- Antitumor Activity: Pyrazolo[3,4-d]pyrimidine derivatives related to the compound have been synthesized and evaluated for their antitumor activities against various cancer cell lines. Some of these compounds have exhibited moderate to significant antitumor activity (El-Morsy et al., 2017).
Synthesis and Characterization of Derivatives
- Synthetic Routes and Characterization: Studies have explored various synthetic routes to create derivatives of related pyrimidine compounds. For example, a general route to 2-(pyrimidin-2-yl)acetic acids and esters was developed, highlighting the potential for synthesizing a wide range of structurally related compounds (Brown & Waring, 1977).
Biological Activities and Pharmacological Studies
- Biological Evaluation: Studies on compounds structurally similar to N-(3-chloro-4-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide have shown diverse biological activities. These activities include antimicrobial, antifungal, and cytotoxic effects, highlighting the therapeutic potential of these compounds in various medical applications (Nunna et al., 2014).
Insecticidal Properties
- Insecticidal Activity: Pyridine derivatives, which share structural similarities with the compound , have been found to possess significant insecticidal properties. This suggests potential agricultural applications for similar compounds (Bakhite et al., 2014).
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25ClN4O2/c1-13-6-8-25(9-7-13)20-22-15(3)10-19(24-20)27-12-18(26)23-16-5-4-14(2)17(21)11-16/h4-5,10-11,13H,6-9,12H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGDHJBXPMHCBLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC(=CC(=N2)OCC(=O)NC3=CC(=C(C=C3)C)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.